Cas no 96368-56-8 (1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione)

• Product Name: 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione
• CAS No: 96368-56-8
• MF: C₂₀H₃₀N₄O₂
• MW: 358.477804660797
• CID: 6182183
• PubChem ID: 2133924
• Update Time: 2025-05-20

1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione
• 96368-56-8
• 1,10-Bis-(3,5-dimethyl-pyrazol-1-yl)-decane-1,10-dione
• 1,10-bis(3,5-dimethylpyrazol-1-yl)decane-1,10-dione
• CHEMBL1587412
• Z56795042
• HMS2384C20
• F1577-0013
• AKOS001021104
• MLS000525268
• SMR000122142

• Inchi： 1S/C20H30N4O2/c1-15-13-17(3)23(21-15)19(25)11-9-7-5-6-8-10-12-20(26)24-18(4)14-16(2)22-24/h13-14H,5-12H2,1-4H3
• InChI Key： DGGVAGBSVYVLOO-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC(N1C(C)=CC(C)=N1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 358.23687621g/mol
• Monoisotopic Mass: 358.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.8Ų

Additional information on 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione

Recent Advances in the Study of 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione (CAS: 96368-56-8)

The compound 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione (CAS: 96368-56-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions, such as copper(II) and zinc(II), has been explored for catalytic applications and as potential metallodrugs. The compound's pyrazole rings and flexible decane backbone contribute to its ability to adapt to different coordination geometries, making it a promising candidate for designing novel metal-based therapeutics.

In the context of medicinal chemistry, researchers have investigated the compound's potential as an antimicrobial agent. Preliminary in vitro studies demonstrate moderate activity against Gram-positive bacteria, with MIC values ranging from 32 to 64 μg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays. These findings suggest that structural modifications of this scaffold could lead to more potent antimicrobial agents.

The compound's pharmacokinetic properties have been evaluated in recent preclinical studies. While showing good solubility in common organic solvents, its aqueous solubility remains limited, presenting a challenge for formulation development. Metabolic stability studies in liver microsomes indicate moderate clearance rates, suggesting that the compound may require structural optimization to improve its metabolic profile for potential therapeutic applications.

Recent computational studies have provided insights into the compound's potential molecular targets. Molecular docking simulations suggest favorable interactions with several protein targets, including heat shock proteins and certain kinases involved in inflammatory pathways. These computational predictions are currently being validated through experimental studies, which may reveal new therapeutic applications for this compound class.

The synthetic methodology for 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione has been refined in recent work, with new protocols achieving higher yields (up to 78%) and improved purity. These advancements in synthesis will facilitate further exploration of structure-activity relationships and the development of derivative compounds with enhanced biological activity.

Looking forward, researchers are exploring the potential of this compound as a building block for more complex molecular architectures. Its bifunctional nature makes it particularly attractive for the development of supramolecular assemblies and metal-organic frameworks with potential applications in drug delivery and sensing technologies.

In conclusion, 1,10-bis(3,5-dimethyl-1H-pyrazol-1-yl)decane-1,10-dione represents a versatile scaffold with multiple potential applications in chemical biology and medicinal chemistry. While challenges remain in optimizing its pharmacological properties, ongoing research continues to uncover new opportunities for this interesting compound. Future studies will likely focus on structural modifications to enhance biological activity and improve drug-like properties, as well as exploration of its mechanism of action at the molecular level.